Cas no 60368-10-7 (7,16,18-Hentriacontanetrione)

7,16,18-Hentriacontanetrione structure
7,16,18-Hentriacontanetrione structure
Product Name:7,16,18-Hentriacontanetrione
CAS No:60368-10-7
MF:C31H58O3
MW:478.790430545807
CID:497912
PubChem ID:71400893
Update Time:2025-04-19

7,16,18-Hentriacontanetrione Chemical and Physical Properties

Names and Identifiers

    • 7,16,18-Hentriacontanetrione
    • hentriacontane-7,16,18-trione
    • 60368-10-7
    • DTXSID70822135
    • Inchi: 1S/C31H58O3/c1-3-5-7-9-10-11-12-13-14-18-22-26-30(33)28-31(34)27-23-19-16-15-17-21-25-29(32)24-20-8-6-4-2/h3-28H2,1-2H3
    • InChI Key: DVVJOZPBJUIMJK-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCC(CC(CCCCCCCCC(CCCCCC)=O)=O)=O

Computed Properties

  • Exact Mass: 478.43884
  • Monoisotopic Mass: 478.43859571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 28
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11
  • Topological Polar Surface Area: 51.2Ų

Experimental Properties

  • PSA: 51.21
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